Cas no 1303890-35-8 (N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 1303890-35-8
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• MDL: MFCD13191322
• CID: 4693257
• Update Time: 2025-10-18

N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(7-amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide
• OR110283
• N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide

• MDL： MFCD13191322
• Inchi： 1S/C16H24N2O/c1-9-12(18-10(2)19)7-11-13(14(9)17)16(5,6)8-15(11,3)4/h7H,8,17H2,1-6H3,(H,18,19)
• InChI Key： JTEPBXIHHOPNOS-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=C(C2=C(C=1)C(C)(C)CC2(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Topological Polar Surface Area: 55.1

Additional information on N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide

Professional Introduction to N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 1303890-35-8)

N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1303890-35-8, has garnered attention due to its structural uniqueness and the promising biological activities it exhibits. The molecule incorporates a piperazine-like moiety linked to an acetylamide group, which suggests a high degree of versatility in its interactions with biological targets.

The< strong>N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide structure is notable for its fused heterocyclic system, which includes a benzene ring substituted with an amino group and multiple alkyl groups. This arrangement not only contributes to the compound's stability but also enhances its potential as a pharmacophore in drug design. The presence of five methyl groups at the 1,1,3,3,6 positions further underscores the compound's complexity and its potential for fine-tuning biological responses.

In recent years, there has been a growing interest in exploring novel molecular architectures for therapeutic applications. The< strong>N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 1303890-35-8) stands out as a candidate that could bridge this gap. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. Specifically, the indene core and the amino-substituted benzene ring have been implicated in interactions with enzymes and receptors relevant to neurological disorders.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The< strong>N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide structure bears a strong resemblance to known bioactive molecules that influence neurotransmitter release and receptor binding. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of serotonin receptor modulators and GABAergic agents. These findings are particularly intriguing given the increasing recognition of the importance of these systems in conditions such as depression and anxiety.

The acetylamide moiety in the< strong>N-(7-Amino-1,1,3,3,6-pentamethyl-2,3-dihydro-1H-inden-5-yl)acetamide molecule also plays a crucial role in determining its pharmacological profile. Acetylamides are well-known for their ability to interact with various biological targets through hydrogen bonding and other non-covalent interactions. This feature makes them valuable in designing molecules with enhanced binding affinity and selectivity. In the context of drug development, acetylamide derivatives have shown promise in treating inflammatory diseases by inhibiting key enzymes involved in the inflammatory cascade.

Recent advances in computational chemistry have further enhanced our ability to explore the potential of< strong>N-(7-Amino-1,1,3,3-octamethylindanone). Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment. These conformational changes are critical for understanding how it interacts with biological targets at the molecular level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can predict binding affinities and optimize lead structures for better pharmacological activity.

The synthesis of< strong>N-(7-Amino-octamethylindanone) presents both challenges and opportunities for synthetic chemists. The complex architecture of this molecule requires multi-step synthetic routes that often involve sophisticated transformations such as Friedel-Crafts alkylation and intramolecular cyclization reactions. Despite these challenges,< strong>N-(7-Amino-octamethylindanone) serves as an excellent model system for developing new synthetic methodologies that could be applied to other complex natural products or drug candidates.

In conclusion,< strong>N-(7-Amino-octamethylindanone) (CAS No. 1303890358) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its fused heterocyclic system combined with functional groups such as amino and acetylamide moieties makes it a versatile scaffold for drug discovery efforts targeting neurological disorders among others areas where therapeutic intervention is needed . As research continues to uncover new applications for this compound , it is likely that we will see further refinements both in synthesis strategies as well as pharmacological investigations . This ongoing exploration underscores not only our commitment but also our ability within medicinal chemistry